Cas no 2253632-29-8 (2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE)

• Product Name: 2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE
• CAS No: 2253632-29-8
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 5580826
• PubChem ID: 77131914
• Update Time: 2025-10-24

2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE
• 2-(2,6-Dimethoxyphenyl)pyrrolidine;hydrochloride
• EN300-1606097
• 2253632-29-8

• Inchi： 1S/C12H17NO2.ClH/c1-14-10-6-3-7-11(15-2)12(10)9-5-4-8-13-9;/h3,6-7,9,13H,4-5,8H2,1-2H3;1H
• InChI Key： VGPOOMJNWNPBSK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC=C(C=1C1CCCN1)OC

Computed Properties

• Exact Mass: 243.1026065g/mol
• Monoisotopic Mass: 243.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE

Introduction to 2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE (CAS No. 2253632-29-8)

2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE, identified by the Chemical Abstracts Service Number (CAS No.) 2253632-29-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of two methoxy groups at the 2- and 6-positions of the phenyl ring introduces unique electronic and steric properties, making this molecule a subject of intense study in drug discovery and development.

The structure of 2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE consists of a pyrrolidine core substituted with a phenyl ring that is further functionalized with methoxy groups. This structural motif is not only synthetically accessible but also offers a platform for modulating biological activity through structural modifications. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various experimental and industrial applications.

In recent years, there has been a surge in research focusing on pyrrolidine derivatives due to their reported pharmacological properties. These compounds have shown promise in multiple therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The biological activity of 2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE has been extensively evaluated in preclinical studies, where it demonstrated notable effects on certain molecular targets relevant to human health.

One of the most compelling aspects of this compound is its interaction with specific enzymes and receptors. For instance, studies have indicated that it may exhibit inhibitory effects on enzymes involved in neurotransmitter metabolism, potentially making it a candidate for treating neurodegenerative diseases. Additionally, its ability to modulate receptor activity has raised interest in its potential application as an anti-inflammatory agent. These findings are particularly intriguing given the growing demand for innovative therapeutic strategies to address chronic inflammatory conditions.

The synthesis of 2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the phenyl ring substituted with methoxy groups, followed by functionalization with a pyrrolidine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, enhancing the overall efficiency of the process.

Recent advancements in computational chemistry have further accelerated the development of this compound. Molecular modeling studies have been instrumental in predicting the binding affinity and interaction patterns of 2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE with biological targets. These insights have guided medicinal chemists in designing analogs with improved pharmacokinetic properties and reduced side effects. Such computational approaches are becoming increasingly integral to drug discovery pipelines, complementing traditional experimental methods.

The pharmacokinetic profile of 2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE is another critical aspect that has been thoroughly investigated. In vitro and in vivo studies have provided valuable data on its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound exhibits favorable solubility and bioavailability profiles, suggesting its potential for clinical translation. Furthermore, preliminary toxicity assessments have indicated that it is well-tolerated at relevant doses, paving the way for further clinical development.

In conclusion, 2-(2,6-DIMETHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE represents a promising candidate for therapeutic intervention in various medical conditions. Its unique structural features combined with its demonstrated biological activity make it an attractive subject for ongoing research. As our understanding of its mechanisms of action continues to evolve, this compound holds significant promise for improving patient outcomes across multiple therapeutic domains.